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Compound of Interest

Compound Name: Ethanol, 2,2'-(pentadecylimino)bis-

Cat. No.: B1601796 Get Quote

Introduction

Ethanol, 2,2'-(pentadecylimino)bis-, also known as N-pentadecyldiethanolamine, is a tertiary

amine belonging to the N-alkyl diethanolamine family. These compounds are characterized by

a hydrophilic diethanolamine head group and a long hydrophobic alkyl chain, rendering them

effective non-ionic surfactants. Their amphiphilic nature makes them valuable in various

industrial and research applications, including as emulsifiers, detergents, and corrosion

inhibitors. This technical guide provides an in-depth overview of the primary synthesis

pathways for Ethanol, 2,2'-(pentadecylimino)bis-, complete with detailed experimental

protocols, quantitative data, and workflow diagrams to aid researchers, scientists, and drug

development professionals in its preparation.

Core Synthesis Pathways
Two principal synthetic routes are predominantly employed for the preparation of Ethanol, 2,2'-
(pentadecylimino)bis-: N-alkylation of diethanolamine and reductive amination of a long-chain

aldehyde. Both methods offer distinct advantages and can be tailored to specific laboratory

settings and available starting materials.

N-Alkylation of Diethanolamine
This widely utilized method involves the direct alkylation of diethanolamine with a suitable

pentadecylating agent, typically a pentadecyl halide such as 1-bromopentadecane. The

reaction proceeds via a nucleophilic substitution mechanism, where the secondary amine of
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diethanolamine attacks the electrophilic carbon of the alkyl halide, leading to the formation of

the desired tertiary amine.[1] A base is typically required to neutralize the hydrohalic acid

byproduct generated during the reaction.[1]

Experimental Protocol: N-Alkylation of Diethanolamine with 1-Bromopentadecane

This protocol is adapted from established procedures for the synthesis of long-chain N-

alkyldiethanolamines.

Materials:

Diethanolamine

1-Bromopentadecane

Sodium Carbonate (Na₂CO₃)

Ethanol (or other suitable solvent like acetonitrile)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

diethanolamine (1.0 equivalent) and sodium carbonate (1.1 equivalents) in ethanol.

Heat the mixture to reflux with vigorous stirring.

Slowly add 1-bromopentadecane (0.95 equivalents) dropwise to the refluxing mixture.

Continue refluxing the reaction mixture for 12-24 hours. The reaction progress can be

monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and filter to remove the

inorganic salts.
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Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by vacuum distillation or column chromatography on silica gel using

a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure Ethanol,
2,2'-(pentadecylimino)bis-.

Quantitative Data (Illustrative):

Parameter Value Reference

Molar Ratio (Diethanolamine:1-

Bromopentadecane:Na₂CO₃)
1 : 0.95 : 1.1

Adapted from general

alkylation procedures

Reaction Temperature
Reflux (approx. 78 °C for

ethanol)

Adapted from general

alkylation procedures

Reaction Time 12 - 24 hours
Adapted from general

alkylation procedures

Expected Yield 70 - 85% Based on similar syntheses

Logical Workflow for N-Alkylation of Diethanolamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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